Root Cause Analysis & Performance Maximization

S m O | e C u | e Specifications & Pricing

ARP 100 biological activity loss

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Arp-100

CAS No.: 704888-90-4

Cat. No.: S519372

ARP 100 Technical Support Guide

1. What is the known biological activity and molecular profile of ARP 100? ARP 100 is a potent and
selective inhibitor of Matrix Metalloproteinase-2 (MMP-2). The quantitative data on its activity and

selectivity is summarized in the table below.

Table 1: Inhibitory Profile of ARP 100 (ICso Values) [1] [2]

Target ICso0 Value Selectivity (vs. MMP-2)
MMP-2 12 nM -

MMP-9 200 nM ~17 times less selective
MMP-3 4.5 uM ~375 times less selective
MMP-1 >50 uM >4166 times less selective
MMP-7 >50 uM >4166 times less selective

e Description: ARP 100 is a small molecule compound that interacts with the S1' pocket of MMP-2.

e Documented Bioactivity: In an in vitro invasion assay using HT1080 fibrosarcoma cells (which
overexpress MMP-2 and MMP-9), ARP 100 at a concentration of 50 nM showed a significant
reduction in the total number of invasive elongations, demonstrating its anti-invasive properties [1].
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2. What are the common causes of biological activity loss and how can I troubleshoot them? Loss of
activity typically stems from improper handling, storage, or solution preparation. The troubleshooting

flowchart below outlines common issues and solutions.

(Check Storage Conditions)

Solid form must be stored
at -20°C in a desiccator.

(Verify Solution Preparation

Confirm target specificity (MMP-2),
check cell line model (e.g., HT1080).

Activity Restored?

Issue Resolved

Click to download full resolution via product page

3. What is the recommended protocol for preparing and storing ARP 100 stock solutions? Adherence to

this protocol is critical for maintaining compound integrity [1] [2].

Table 2: ARP 100 Solution Preparation Guide [1] [2]
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Parameter Specification
Storage of Solid Desiccate at -20°C
Solvent Anhydrous DMSO
Suggested Stock 100 mM

Concentration

Solubilization Warm tube at 37°C and shake in an ultrasonic bath.
Storage of Solution Aliquot and store below -20°C.
Stability in Solution Prepare and use on the same day for best results. If necessary, frozen stock

solutions can be stored for several months in sealed vials.

Key Steps:

¢ Equilibration: Before opening the vial, allow it to reach room temperature for at least an hour to
prevent condensation and moisture absorption [1].

¢ Inspection: Gently shake the vial to ensure the powder is at the bottom [1].

e Preparation: Calculate the required amount and dissolve the powder in DMSO to the desired stock
concentration (e.g., 100 mM). Use gentle warming (37°C) and sonication to aid dissolution if needed
[1].

¢ Aliquoting: Immediately after preparation, aliquot the stock solution into single-use vials to avoid
repeated freeze-thaw cycles.

e Thawing: When ready for use, thaw an aliquot at room temperature. Do not re-freeze unused
solution.

4. How do I design an experiment to verify the anti-invasive activity of ARP 100? You can validate ARP

100's performance using a well-established in vitro model of invasion.

Validated Experimental Workflow [1]:

1. Cell Culture 2. Pre-treatment 3. Invasion Assay 4. Incubation & Analysis
T el v AL L0 Seed cells in a Matrigel-coated Incubate (e.g., 24-48 hrs)
(e.g., 50 nM) Transwell chamber Fix, stain, and count invasive cells
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Key Experimental Parameters:

e Cell Line: HT1080 human fibrosarcoma cells are a standard model as they endogenously
overexpress MMP-2 and MMP-9 [1].

e Treatment Concentration: A concentration of 50 nM has been shown to be effective in significantly
reducing invasion [1].

e Assay System: The experiment is performed using a Matrigel-coated Transwell or Boyden chamber
to mimic the extracellular matrix barrier [1].

¢ Readout: The anti-invasive effect is quantified by counting the number of cells that successfully
invade through the Matrigel layer over a set period.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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